Cas no 1354025-99-2 (Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
• CAS No: 1354025-99-2
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2156410
• Update Time: 2025-10-28

Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-{[((S)-2-amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(((S)-2-amino-N,3-dimethylbutanamido)methyl)piperidine-1-carboxylate
• AM97111
• 2-{[((S)-2-Amino-3-methylbutyryl)methylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate

• Inchi： 1S/C17H33N3O3/c1-12(2)14(18)15(21)19(6)11-13-9-7-8-10-20(13)16(22)23-17(3,4)5/h12-14H,7-11,18H2,1-6H3/t13?,14-/m0/s1
• InChI Key： BFXQWGCLVAYVBL-KZUDCZAMSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CN(C)C([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate

Research Brief on Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate (CAS: 1354025-99-2)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule intermediates in drug discovery and development. Among these, Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate (CAS: 1354025-99-2) has emerged as a critical compound due to its potential applications in the synthesis of bioactive molecules. This research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

The compound, with the molecular formula C17H31N3O3, is a piperidine derivative featuring a tert-butyl carbamate protecting group and a methylamino-methyl side chain. Its structural complexity and chiral center at the (2S)-position make it a valuable intermediate in the synthesis of peptidomimetics and other biologically active compounds. Recent studies have explored its role in the development of protease inhibitors and modulators of protein-protein interactions, which are pivotal in treating diseases such as cancer and viral infections.

In terms of synthesis, recent literature reports optimized protocols for the preparation of Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate. One study demonstrated a high-yield, stereoselective synthesis route using solid-phase peptide synthesis (SPPS) techniques, which ensured the preservation of the chiral integrity of the (2S)-amino acid moiety. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its purity and structural identity.

Pharmacological evaluations of derivatives incorporating this intermediate have shown promising results. For instance, a series of compounds synthesized using Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate exhibited potent inhibitory activity against specific proteases involved in tumor progression. These findings underscore the compound's potential as a scaffold for developing novel anticancer agents. Additionally, its use in the design of antiviral peptides has been explored, with preliminary data indicating efficacy against certain RNA viruses.

Despite these advancements, challenges remain in the scalable production and further functionalization of this intermediate. Researchers are investigating greener synthetic routes and more efficient purification methods to address these issues. Furthermore, ongoing studies aim to elucidate the compound's mechanism of action in greater detail, which could unlock new therapeutic applications.

In conclusion, Tert-butyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate (CAS: 1354025-99-2) represents a versatile and valuable intermediate in medicinal chemistry. Its role in the synthesis of bioactive molecules, coupled with recent pharmacological findings, positions it as a compound of significant interest for future drug discovery efforts. Continued research into its applications and optimization of its synthesis will likely yield further breakthroughs in the field.